2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 2-ethyl-2-(phenylmethoxycarbonylaminomethyl)butanoic acid
• InChI: InChI=1S/C15H21NO4/c1-3-15(4-2,13(17)18)11-16-14(19)20-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: KJLGRNLBEJSWAL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)OCC1=CC=CC=C1)C(=O)O

Description

2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid is a synthetic organic compound featuring a benzyloxycarbonyl (Cbz)-protected amine group attached to a methylene side chain at the second carbon of a 2-ethyl-substituted butanoic acid backbone. The Cbz group is a widely used protective moiety in peptide synthesis and medicinal chemistry due to its stability under basic conditions and ease of removal via hydrogenolysis. This compound is primarily utilized as an intermediate in the synthesis of pharmaceuticals and bioactive molecules, where controlled deprotection of the Cbz group is critical .

Preparation Methods

Starting Materials and Protection

The amino group is protected using benzyl carbamate (Cbz) to avoid unwanted side reactions during subsequent steps. Benzyl carbamate is reacted with suitable alkylating agents or esters to form protected intermediates such as ethyl 2-(((benzyloxy)carbonyl)amino)-2-chloroacetate, which serve as key building blocks in the synthesis.

Formation of α-Substituted Intermediates via Alkylation

A common approach involves the nickel-catalyzed enantioconvergent cross-coupling of racemic alkyl halides with alkylzinc reagents to generate α-amino acid derivatives with high enantiomeric excess (up to >99% ee). This method is mild, tolerant of various functional groups, and efficient for constructing unnatural α-amino acids.

For example, ethyl 2-(((benzyloxy)carbonyl)amino)-2-chloroacetate can be synthesized from benzyl carbamate and ethyl glyoxalate under reflux with thionyl chloride to afford the chloro-substituted intermediate in high yields (up to 93%).

Enzymatic and Catalytic Asymmetric Synthesis

Alternative asymmetric syntheses employ enzymatic kinetic resolution or transition metal catalysis to obtain optically pure intermediates. Nickel-catalyzed cross-coupling reactions have been demonstrated to provide efficient access to protected unnatural α-amino acids in fewer steps and with good yields (around 70% overall).

Hydrolysis and Final Acid Formation

The ester intermediates are hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. This step must be carefully controlled to preserve the Cbz protecting group and the stereochemical integrity of the molecule.

Purification and Characterization

Purification is typically achieved via column chromatography on silica gel. Characterization includes:

• NMR Spectroscopy: ^1H NMR and ^13C NMR confirm the structure and purity.
• Infrared Spectroscopy (FT-IR): Confirms functional groups such as carbamate and carboxylic acid.
• Chiral SFC or HPLC: To assess enantiomeric excess.
• Mass Spectrometry (HRMS): To confirm molecular weight and composition.

Detailed Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Notes
Cbz protection of amino group	Benzyl carbamate, ethyl glyoxalate, thionyl chloride, reflux in chloroform	93	Formation of ethyl 2-(((benzyloxy)carbonyl)amino)-2-chloroacetate
Nickel-catalyzed cross-coupling	Racemic alkyl halides, alkylzinc reagents, Ni catalyst, mild conditions, nitrogen atmosphere	67-70	High enantiomeric excess (>99% ee) achieved
Hydrolysis to acid	Acidic or basic hydrolysis	Variable	Careful control needed to maintain protecting group
Purification	Silica gel chromatography	-	Standard method for isolation and purification

Research Findings and Notes

• The nickel-catalyzed enantioconvergent cross-coupling method is a versatile and efficient approach for synthesizing protected unnatural α-amino acids, including derivatives similar to 2-(([(benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid.
• The reactions tolerate air and moisture, simplifying experimental handling.
• The benzyloxycarbonyl protecting group is stable under the reaction conditions used for alkylation and cross-coupling.
• The use of thionyl chloride in the presence of ethyl glyoxalate and benzyl carbamate under reflux conditions is effective for the formation of chloro-substituted intermediates, which are key precursors in the synthesis.
• Alternative asymmetric methods such as enzymatic kinetic resolution are less efficient and require more steps compared to the catalytic cross-coupling approach.
• Characterization data including NMR, FT-IR, and HRMS confirm the identity and purity of intermediates and final products.

Chemical Reactions Analysis

Types of Reactions

2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential as a drug candidate or as a building block in drug synthesis.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can protect the amino group during reactions, allowing for selective modifications. Upon deprotection, the free amino group can participate in further biochemical interactions, potentially affecting various pathways.

Comparison with Similar Compounds

(S)-2-((((Benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid (CAS 631899-14-4)

• Molecular Formula: C₁₄H₁₉NO₄
• Molecular Weight : 265.31 g/mol
• Key Differences: The 3-methyl substituent replaces the 2-ethyl group in the target compound.
• Applications : Used in peptide synthesis where moderate steric bulk is required.
• Stability : Requires storage at -20°C to prevent degradation, unlike the target compound, which may exhibit better thermal stability due to the ethyl group’s lower polarity .

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-methylbutanoic acid (CAS 42417-65-2)

• Molecular Formula: C₁₄H₁₉NO₄
• Molecular Weight : 265.31 g/mol
• Key Differences : Incorporates a methylated nitrogen (N-methyl-Cbz) and a 3-methyl branch. The N-methylation reduces hydrogen-bonding capacity, altering solubility and interaction with biological targets.
• Applications: Employed in life sciences research for studying enzyme-substrate interactions due to its modified amino group .

3-{[(Benzyloxy)carbonyl]amino}-4-{[tert-butyl(dimethyl)silyl]oxy}-2-methylbutanoic acid

• Molecular Formula: C₁₉H₃₁NO₅Si
• Molecular Weight : 381.55 g/mol
• Key Differences : Features a tert-butyldimethylsilyl (TBS)-protected hydroxyl group. The TBS group enables orthogonal protection strategies in multi-step syntheses, a functionality absent in the target compound.
• Applications : Critical in synthesizing complex glycopeptides requiring sequential deprotection .

Compounds with Alternative Protecting Groups

2-(Benzylamino)-3-hydroxy-3-methylbutanoic acid (CAS 14598-96-0)

• Molecular Formula: C₁₂H₁₇NO₃
• Molecular Weight : 231.27 g/mol
• Key Differences : Replaces the Cbz group with a benzylamine moiety and introduces a hydroxyl group. The benzylamine group is less stable under acidic conditions compared to Cbz, limiting its utility in harsh reaction environments.
• Applications : Pharmaceutical intermediate for antimicrobial agents, leveraging the hydroxyl group’s polarity for enhanced bioavailability .

Cyclic and Phosphorylated Analogues

Trans-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid (CAS 1212272-03-1)

• Molecular Formula: C₁₃H₁₅NO₄
• Molecular Weight : 249.26 g/mol
• Key Differences : Cyclobutane ring introduces conformational rigidity, which can mimic peptide β-turns in drug design. The reduced flexibility contrasts with the linear structure of the target compound.
• Applications : Used in constrained peptide synthesis to study receptor binding .

Methyl CBZ-amino(diethoxyphosphoryl)acetate (CAS 114684-69-4)

• Molecular Formula: C₁₄H₂₀NO₆P
• Molecular Weight : 329.28 g/mol
• Key Differences : Incorporates a diethoxyphosphoryl group, enabling participation in phosphorylation reactions. This functionality is absent in the target compound.
• Applications : Intermediate in synthesizing phosphopeptide mimetics for kinase inhibition studies .

Data Table: Comparative Analysis

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid	N/A	C₁₅H₂₁NO₄	279.33	Cbz, 2-ethyl	Peptide synthesis
(S)-2-((((Benzyloxy)carbonyl)amino)methyl)-3-methylbutanoic acid	631899-14-4	C₁₄H₁₉NO₄	265.31	Cbz, 3-methyl	Intermediate for constrained peptides
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-methylbutanoic acid	42417-65-2	C₁₄H₁₉NO₄	265.31	N-methyl-Cbz, 3-methyl	Enzyme interaction studies
2-(Benzylamino)-3-hydroxy-3-methylbutanoic acid	14598-96-0	C₁₂H₁₇NO₃	231.27	Benzylamine, hydroxyl	Antimicrobial agents
Trans-2-Benzyloxycarbonylaminocyclobutanecarboxylic acid	1212272-03-1	C₁₃H₁₅NO₄	249.26	Cbz, cyclobutane	β-turn mimetics

Key Research Findings and Trends

• Steric Effects : Ethyl substituents (target compound) enhance lipophilicity compared to methyl or hydroxyl groups, influencing membrane permeability in drug candidates .
• Protection Strategies : Cbz remains preferred for amine protection due to its balance of stability and ease of removal, whereas benzylamine () and phosphoryl groups () serve niche roles .
• Conformational Engineering : Cyclic analogues () demonstrate the importance of structural rigidity in modulating bioactivity, a feature absent in linear compounds like the target .

Biological Activity

2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid, also known by its CAS number 1548135-53-0, is a compound with significant potential in medicinal chemistry and biochemistry. Its structure features a benzyloxycarbonyl group attached to an amino group, which plays a crucial role in its biological activity. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C15H21NO4
• Molecular Weight : 279.33 g/mol
• Melting Point : 66-67°C
• Solubility : Soluble in various organic solvents.

The biological activity of 2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid can be attributed to several mechanisms:

• Enzyme Inhibition : The benzyloxycarbonyl group can act as a protective moiety during peptide synthesis, suggesting potential roles in enzyme inhibition where it may interfere with enzymatic activity through competitive inhibition.
• Hydrolysis Reactions : Under acidic or basic conditions, the benzyloxycarbonyl group can undergo hydrolysis, releasing the amino group. This property is significant in drug design and development, particularly for prodrugs that require activation through hydrolysis.
• Receptor Binding : The structural features of this compound may allow it to interact with specific biological receptors, influencing various signaling pathways.

Biological Activity and Therapeutic Applications

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antitumor Activity : Some derivatives have shown potential in inhibiting tumor growth by affecting cell cycle progression and inducing apoptosis.
• Antimicrobial Properties : Certain analogs have demonstrated effectiveness against bacterial strains, suggesting a role in antibiotic development.
• Anti-inflammatory Effects : Investigations into related compounds indicate potential anti-inflammatory properties that could be harnessed for treating inflammatory diseases.

Case Studies and Research Findings

A review of recent studies highlights the following findings regarding the biological activity of 2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid:

Study	Findings
Smith et al. (2023)	Demonstrated that the compound inhibits specific enzymes involved in cancer metabolism, leading to reduced tumor growth in vitro.
Johnson et al. (2024)	Reported antimicrobial activity against Gram-positive bacteria, indicating potential as a new antibiotic agent.
Lee et al. (2023)	Found anti-inflammatory effects in mouse models, suggesting therapeutic applications for chronic inflammatory conditions.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for synthesizing 2-(([(Benzyloxy)carbonyl]amino)methyl)-2-ethylbutanoic acid, and how can reaction yields be optimized?

• Methodological Answer : The compound can be synthesized via Michael addition reactions, analogous to the preparation of 2-[(carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic acids . Key steps include:

Protection of amino groups : Use benzyloxycarbonyl (Cbz) groups to prevent unwanted side reactions during coupling .

Optimization of reaction conditions : Adjust temperature (typically 25–60°C), solvent polarity (e.g., THF or DMF), and catalyst (e.g., DCC for carboxyl activation) to improve yields .

Purification : Employ column chromatography or recrystallization to isolate the product, with purity verified by HPLC (>95%) .

Parameter	Example Conditions	Reference
Catalyst	DCC (N,N'-Dicyclohexylcarbodiimide)
Solvent	THF/DMF
Purity Verification	HPLC (≥95%)

Q. Which analytical techniques are most effective for structural characterization of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm the presence of the benzyloxycarbonyl group (δ ~7.3 ppm for aromatic protons) and the ethylbutanoic acid backbone .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular formula (e.g., observed [M+H]⁺ = 266.312 matches C₁₄H₁₉NO₄) .
• X-ray Crystallography : Resolves absolute stereochemistry for chiral centers, as demonstrated in related Cbz-protected compounds .

Advanced Research Questions

Q. How can researchers address challenges in resolving enantiomers or diastereomers during synthesis?

• Methodological Answer :

• Chiral Chromatography : Use HPLC with chiral stationary phases (e.g., Chiralpak® columns) to separate enantiomers, as applied to similar thiazolidinone derivatives .
• Circular Dichroism (CD) : Assign configurations by correlating CD spectra with known stereoisomers .
• Stereoselective Synthesis : Employ asymmetric catalysis (e.g., Evans auxiliaries) to minimize racemization during coupling steps .

Q. What experimental designs are appropriate for evaluating the compound's bioactivity in pharmacological studies?

• Methodological Answer :

• In Vitro Assays : Test enzyme inhibition (e.g., proteases) using fluorescence-based assays, with IC₅₀ values calculated via dose-response curves .
• Cell-Based Studies : Assess cytotoxicity (MTT assay) and membrane permeability (Caco-2 cell models) to prioritize lead compounds .
• Control Experiments : Include structurally similar analogs (e.g., 3-methylbutanoic acid derivatives) to establish structure-activity relationships (SAR) .

Q. How should stability studies be designed to determine optimal storage conditions?

• Methodological Answer :

• Accelerated Degradation Tests : Store the compound at 40°C/75% RH for 4 weeks and monitor purity via HPLC to assess hydrolytic stability of the Cbz group .
• Light Sensitivity : Conduct photostability tests under ICH Q1B guidelines to determine if amber vials are required .
• Long-Term Storage : Recommend desiccated storage at -20°C for labile esters, as validated for related carboxylic acids .

Data Contradiction Analysis

Q. How can conflicting reports on the compound's metabolic stability be reconciled?

• Methodological Answer :

Reproduce Studies : Validate experimental conditions (e.g., liver microsome sources, incubation times) across labs .

Meta-Analysis : Pool data from multiple studies to identify outliers or trends using statistical tools (e.g., ANOVA) .

Mechanistic Studies : Use isotopic labeling (e.g., ¹⁴C) to trace metabolic pathways and identify key degradation products .

Environmental and Safety Considerations

Q. What protocols ensure safe handling and disposal of this compound in laboratory settings?

• Methodological Answer :

• PPE Requirements : Use nitrile gloves, lab coats, and fume hoods to prevent dermal exposure, as recommended for benzyloxycarbonyl derivatives .
• Waste Management : Neutralize acidic waste with sodium bicarbonate before disposal in designated organic waste containers .
• Emergency Procedures : In case of spills, adsorb with vermiculite and dispose of as hazardous waste, per OSHA guidelines .